2,3-Dichloronitrobenzene

• CAS No.: 3209-22-1
• Product Name: 2,3-Dichloronitrobenzene
• Molecular Formula: C6H3Cl2NO2
• Molecular Weight: 192 g/mol
• IUPAC Name: 1,2-dichloro-3-nitrobenzene
• Standard InChI: InChI=1S/C6H3Cl2NO2/c7-4-2-1-3-5(6(4)8)9(10)11/h1-3H
• Standard InChIKey: CMVQZRLQEOAYSW-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)Cl)Cl)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)[N+](=O)[O-]
• Boiling Point: 495 to 496 °F at 760 mm Hg (NTP, 1992); 257.5 °C; 257-258 °C
• Colorform: Monoclinic needles from petroleum ether, acetic acid; Crystallizes as yellow monoclinic needles.
• Density: 1.72 (NTP, 1992); 1.721 at 14 °C; 1.7 g/cm³
• Flash Point: 255 °F (NTP, 1992); 123 °C
• Melting Point: 142 to 144 °F (NTP, 1992); 61.5 °C; 61 °C
• Physical Description: 2,3-dichloronitrobenzene appears as light yellow crystals or yellow crystalline solid. (NTP, 1992); COLOURLESS-TO-YELLOW CRYSTALS.
• Description: 2,3-dichloronitrobenzene appears as light yellow crystals or yellow crystalline solid. (NTP, 1992)
• Solubility: less than 0.1 mg/mL at 77° F (NTP, 1992); 3.25e-04 M; Very soluble in organic solvents; soluble in ethanol, ether, acetone, benzene, petroleum ether; slightly soluble in chloroform; In water, 62.4 mg/L at 20 °C.; Solubility in water: none
• Synonyms: 1.2-Dichloro-3-nitrobenzene
• Vapor Density: Relative vapor density (air = 1): 6.6
• Vapor Pressure: 5.05X10-3 mm Hg at 25 °C (est); Vapor pressure at 20 °C: negligible
• PubChem Compound: 18555
• Last Modified: Nov 11 2021